Cas no 1355207-93-0 (4-(3-Methyl-5-vinyl-pyridin-2-yl)-piperazine-1-carbaldehyde)

• Product Name: 4-(3-Methyl-5-vinyl-pyridin-2-yl)-piperazine-1-carbaldehyde
• CAS No: 1355207-93-0
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 5189074
• Update Time: 2025-06-09

4-(3-Methyl-5-vinyl-pyridin-2-yl)-piperazine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methyl-5-vinyl-pyridin-2-yl)-piperazine-1-carbaldehyde
• 1-Piperazinecarboxaldehyde, 4-(5-ethenyl-3-methyl-2-pyridinyl)-

• Inchi： 1S/C13H17N3O/c1-3-12-8-11(2)13(14-9-12)16-6-4-15(10-17)5-7-16/h3,8-10H,1,4-7H2,2H3
• InChI Key： GNAGKMAPTXPAQV-UHFFFAOYSA-N
• SMILES： N1(C=O)CCN(C2=NC=C(C=C)C=C2C)CC1

Additional information on 4-(3-Methyl-5-vinyl-pyridin-2-yl)-piperazine-1-carbaldehyde

Research Briefing on 4-(3-Methyl-5-vinyl-pyridin-2-yl)-piperazine-1-carbaldehyde (CAS: 1355207-93-0)

In recent years, the compound 4-(3-Methyl-5-vinyl-pyridin-2-yl)-piperazine-1-carbaldehyde (CAS: 1355207-93-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique piperazine and pyridine moieties, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Its structural features make it a versatile building block for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

Recent studies have focused on the synthesis and optimization of 4-(3-Methyl-5-vinyl-pyridin-2-yl)-piperazine-1-carbaldehyde to enhance its reactivity and selectivity. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of next-generation EGFR inhibitors, where it served as a critical scaffold for improving binding affinity and reducing off-target effects. The study demonstrated that modifications at the vinyl and aldehyde functional groups could significantly influence the compound's pharmacokinetic properties.

In addition to its applications in oncology, this compound has also been explored in neurodegenerative disease research. A preclinical study published in ACS Chemical Neuroscience reported its utility in the design of small-molecule modulators of alpha-synuclein aggregation, a key pathological feature of Parkinson's disease. The researchers noted that the piperazine ring system facilitated optimal interactions with the target protein, while the vinyl group allowed for further derivatization to fine-tune activity.

From a synthetic chemistry perspective, advances in catalytic methods have enabled more efficient production of 4-(3-Methyl-5-vinyl-pyridin-2-yl)-piperazine-1-carbaldehyde. A 2024 paper in Organic Letters described a novel palladium-catalyzed coupling strategy that improved yield and purity while reducing environmental impact. This methodological breakthrough is expected to accelerate the compound's adoption in large-scale pharmaceutical manufacturing.

Looking ahead, researchers anticipate expanding the applications of 1355207-93-0 into areas such as infectious disease and immunology. Computational modeling studies suggest its potential as a core structure for developing broad-spectrum antiviral agents, particularly against RNA viruses. As the compound continues to demonstrate versatility across multiple therapeutic areas, it remains a focal point for interdisciplinary collaboration between chemists, biologists, and pharmacologists.